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Compound of Interest

Compound Name: 4-Tert-butylheptane
CAS No.: 60302-21-8
Cat. No.: B14622088

Get Quote

\ J

4-tert-butylheptane is a branched alkane with the chemical formula C11H24. Its structure
consists of a seven-carbon heptane chain with a tert-butyl group attached to the fourth carbon
atom.

Quantitative Data Summary

The key physical properties of 4-tert-butylheptane are summarized in the table below for easy
reference and comparison.
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Physical Property

Value

Molecular Formula

Cl1H24

Molecular Weight 156.31 g/mol [1]

Boiling Point 174-178 °C[2][3][4]

Melting Point -57.06 °C (estimated)[2][4]
Density 0.753 - 0.755 g/cm3[2][3][4]

Refractive Index

1.4217 - 1.424[2][3][4]

Solubility

Insoluble in water; Soluble in nonpolar organic
solvents.

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining the key physical properties of

liquid hydrocarbons like 4-tert-butylheptane.

Boiling Point Determination using the Thiele Tube

Method

This method is suitable for determining the boiling point of small quantities of a liquid sample.

[5]

Apparatus:

e Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube (Durham tube)

Rubber band or wire for attachment
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» Heating source (Bunsen burner or heating mantle)

» High-boiling mineral oil

Procedure:

A few drops of the 4-tert-butylheptane sample are placed into the small test tube.

o Acapillary tube, sealed at the upper end, is placed open-end down into the test tube
containing the sample.

e The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

e The thermometer and test tube assembly are placed in a Thiele tube containing mineral olil,
ensuring the side arm is properly positioned for heating.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.[5]

» As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e Heating is continued until a continuous and rapid stream of bubbles is observed.
e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Density Determination

The density of a liquid hydrocarbon can be determined using a pychometer (specific gravity
bottle) or a hydrometer.[6]

Using a Pycnometer:

o The empty pycnometer is cleaned, dried, and weighed accurately.
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e The pycnometer is filled with distilled water and weighed again to determine the mass of the
water. The temperature of the water is recorded.

e The pycnometer is emptied, dried, and then filled with 4-tert-butylheptane. It is weighed to
find the mass of the sample.

e The density is calculated using the formula: Density of sample = (Mass of sample / Mass of
water) * Density of water at the recorded temperature.

Using a Hydrometer:
¢ The 4-tert-butylheptane sample is poured into a graduated cylinder of appropriate size.
o Ahydrometer is gently lowered into the liquid until it floats freely.

e The density is read directly from the scale on the hydrometer stem at the point where the
surface of the liquid meets the stem.

Refractive Index Determination using an Abbe
Refractometer

The refractive index is a measure of how much light bends when it passes from air into the
sample and is a useful property for identifying liquid compounds.[7][8]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:
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e The prisms of the Abbe refractometer are cleaned with a suitable solvent and dried with lens
paper.[9]

o Afew drops of the 4-tert-butylheptane sample are placed on the surface of the lower prism
using a dropper.[9]

e The prisms are closed and locked.

e Water from a constant temperature bath (typically set at 20°C) is circulated through the
jackets of the prisms to maintain a constant temperature.[8]

e The light source is adjusted to illuminate the prisms.

o While looking through the eyepiece, the coarse adjustment knob is turned until the field of
view shows a light and a dark region.

o The fine adjustment knob is used to bring the dividing line between the light and dark regions
into sharp focus.

« If a color fringe is observed, the chromaticity adjustment is used to eliminate it, resulting in a
sharp, black-and-white dividing line.

e The adjustment knob is turned to align the dividing line with the crosshairs in the eyepiece.
o The refractive index value is read from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the refractive index of 4-
tert-butylheptane using an Abbe refractometer.
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Caption: Workflow for Refractive Index Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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